Cas no 123843-66-3 (2,6-Difluoro-4-methoxybenzonitrile)

2,6-Difluoro-4-methoxybenzonitrile is a fluorinated aromatic nitrile compound with a methoxy substituent, offering unique reactivity and structural properties for synthetic applications. Its electron-withdrawing fluorine and nitrile groups enhance its utility as an intermediate in pharmaceutical and agrochemical synthesis, enabling selective functionalization. The methoxy group provides additional steric and electronic modulation, making it valuable for constructing complex heterocycles or fine-tuning molecular properties. This compound exhibits high purity and stability, ensuring consistent performance in cross-coupling reactions, nucleophilic substitutions, or other transformations. Its well-defined structure allows precise control in designing advanced materials or bioactive molecules, making it a versatile building block in organic chemistry.
2,6-Difluoro-4-methoxybenzonitrile structure
123843-66-3 structure
Product Name:2,6-Difluoro-4-methoxybenzonitrile
CAS No:123843-66-3
MF:C8H5F2NO
MW:169.128208875656
MDL:MFCD03094498
CID:91577
PubChem ID:2778772
Update Time:2025-06-09

2,6-Difluoro-4-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,6-Difluoro-4-methoxybenzonitrile
    • 3,5-Difluoro -4-cyanoanisole
    • 2,6-Difluoro-4-methoxy-benzonitrile
    • PS-6866
    • DTXSID40381123
    • FT-0653681
    • SCHEMBL186585
    • AKOS005254847
    • BCP34259
    • 4-Cyano-3,5-difluoroanisole;Benzonitrile, 2,6-difluoro-4-methoxy-
    • SY030323
    • DIETHYL2-(4-CHLOROPHENYL)-1,1-CYCLOPROPANEDICARBOXYLATE
    • CS-W017727
    • 123843-66-3
    • MFCD03094498
    • AB13332
    • 4-Cyano-3,5-difluoroanisole
    • Benzonitrile, 2,6-difluoro-4-methoxy-
    • CMGFDVIQHBAJHT-UHFFFAOYSA-N
    • Benzonitrile,2,6-difluoro-4-methoxy-
    • AC-4063
    • A20950
    • AM61748
    • DB-012820
    • MDL： MFCD03094498
    • Inchi： 1S/C8H5F2NO/c1-12-5-2-7(9)6(4-11)8(10)3-5/h2-3H,1H3
    • InChI Key： CMGFDVIQHBAJHT-UHFFFAOYSA-N
    • SMILES： FC1C(C#N)=C(C=C(C=1)OC)F

Computed Properties

  • Exact Mass: 169.03400
  • Monoisotopic Mass: 169.034
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 33A^2

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.27
  • Melting Point: 53-57℃
  • Boiling Point: 212 ºC
  • Flash Point: 82 ºC
  • Refractive Index: 1.485
  • PSA: 33.02000
  • LogP: 1.84508
  • Solubility: Insoluble in water

2,6-Difluoro-4-methoxybenzonitrile Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H311,H302,H332,H315,H319
  • Warning Statement： P280H,P305
    P351
    P338,P309,P310
  • Hazardous Material transportation number：UN3439
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R36/37/38
  • Packing Group：III
  • Hazard Level：6.1
  • HazardClass：6.1
  • PackingGroup：III
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

2,6-Difluoro-4-methoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,6-Difluoro-4-methoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM160530-10g
2,6-Difluoro-4-methoxybenzonitrile
 123843-66-3 95+%
10g
 $438 2021-06-16
Alichem
A015000180-250mg
4-Cyano-3,5-difluoroanisole
 123843-66-3 97%
250mg
 $489.60 2023-09-03
Alichem
A015000180-500mg
4-Cyano-3,5-difluoroanisole
 123843-66-3 97%
500mg
 $839.45 2023-09-03
Alichem
A015000180-1g
4-Cyano-3,5-difluoroanisole
 123843-66-3 97%
1g
 $1475.10 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D122742-1g
2,6-Difluoro-4-methoxybenzonitrile
 123843-66-3 97%
1g
 ¥318.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D122742-5g
2,6-Difluoro-4-methoxybenzonitrile
 123843-66-3 97%
5g
 ¥1103.90 2023-09-03
TRC
D268850-250mg
2,6-Difluoro-4-Methoxybenzonitrile
 123843-66-3
250mg
 $ 235.00 2022-06-05
TRC
D268850-500mg
2,6-Difluoro-4-Methoxybenzonitrile
 123843-66-3
500mg
 $ 390.00 2022-06-05
TRC
D268850-1000mg
2,6-Difluoro-4-Methoxybenzonitrile
 123843-66-3
1g
 $ 620.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-QP358-5g
2,6-Difluoro-4-methoxybenzonitrile
 123843-66-3 98%
5g
 ￥738.0 2022-02-28

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